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Introduction

Cupric chlorate, with the chemical formula Cu(CIOs)z, is an inorganic compound composed of
copper in its +2 oxidation state and the chlorate anion. It is a powerful oxidizing agent and is
most commonly found in its hydrated forms, primarily as a tetrahydrate or hexahydrate. This
document provides an in-depth overview of cupric chlorate, its chemical and physical
properties, established experimental protocols for its synthesis and application in copper
etching, and visual representations of these processes. While its direct application in drug
development is not prominent, its role as a versatile chemical reagent and precursor makes it a
compound of interest for various chemical and material science applications.

Chemical Identification and Properties

Cupric chlorate is typically a blue to green crystalline solid that is highly soluble in water and
other polar solvents.[1][2] It is crucial to handle this compound with care due to its strong
oxidizing nature, which can lead to explosive reactions when in contact with organic materials,
powdered metals, or sulfur.[1][3]
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Molecular and CAS Information

Compound Name

Molecular Formula

Molar Mass ( g/mol

CAS Registry
Number

Cupric Chlorate

Cu(ClO3)2 230.45 14721-21-2[1][4][5]
(Anhydrous)
Cupric Chlorate o
Cu(ClO3)2-4H20 302.51 Not explicitly found
Tetrahydrate
Cupric Chlorate
Cu(ClO3)2:6H20 338.54 13478-36-9[1]

Hexahydrate

Note: The CAS number 26506-47-8 is also frequently associated with cupric chlorate.[2][6]

hvsical and Chemical :

Property Anhydrous Tetrahydrate Hexahydrate
Blue to green,
Appearance - Light blue crystals[1] deliquescent,
octahedral crystals[4]
Density - 2.26 g/lcm?3[1] -
) ) 73 °C (decomposes)
Melting Point - 65 °C[1][4]

[1]

Solubility in Water

Highly soluble

See table below

See table below

Solubility in other

solvents

Soluble in acetone

and ethanol[1]

Solubility of Cupric Chlorate Hydrates in Water
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Solubility of Tetrahydrate (  Solubility of Hexahydrate (
Temperature (°C)

g/100 mL)[1] g/100 mL)[1]
-31 54.59
-21 57.12
0 - 141
0.8 58.51
18 62.17 164.4
45 66.17 195.6
59.6 69.42
70 - 332
71 76.9

Experimental Protocols
Synthesis of Cupric Chlorate

One common laboratory method for the synthesis of cupric chlorate involves a double
displacement reaction between copper sulfate and barium chlorate.[1]

Objective: To synthesize cupric chlorate via precipitation of barium sulfate.
Materials:

o Copper(ll) sulfate (CuSOa)

e Barium chlorate (Ba(ClOs)2)

« Distilled water

» Beakers

e Heating plate with magnetic stirrer
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« Filtration apparatus (e.g., Buchner funnel, filter paper)
e Vacuum evaporator (optional)

e Crystallizing dish

Procedure:

e Prepare a one-molar solution of copper(ll) sulfate by dissolving the appropriate amount in
hot distilled water.

 In a separate beaker, prepare a one-molar solution of barium chlorate in hot distilled water.

o While stirring, slowly add the barium chlorate solution to the copper sulfate solution. A white
precipitate of barium sulfate (BaSOa) will form immediately.

» Continue stirring the mixture while heating for approximately 30 minutes to ensure the
reaction goes to completion.

» Allow the mixture to cool, and then filter off the barium sulfate precipitate using a Buchner
funnel. The filtrate contains the desired cupric chlorate.

» To obtain solid cupric chlorate crystals, the filtrate can be carefully evaporated. For higher
purity and better crystal formation, evaporation under a vacuum is recommended.[1]

» Transfer the concentrated solution to a crystallizing dish and allow it to cool slowly to form
blue crystals of cupric chlorate hydrate.[1]

Application in Copper Etching

Cupric chlorate, in conjunction with cupric chloride and hydrochloric acid, is used as an
effective etchant for copper, particularly in the manufacturing of printed circuit boards (PCBS).
[71[8][9] The chlorate acts as an oxidizing agent to regenerate the cupric chloride.

Objective: To etch a copper-clad laminate using a cupric chloride/chlorate etching solution.

Materials:
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o Copper-clad laminate (e.g., for PCB prototyping)

e Etching solution:

[¢]

Cupric chloride (CuCl2)

[¢]

Sodium chlorate (NaClOs) - as the oxidizer

[e]

Hydrochloric acid (HCI)

o

Water
o Etching tank or suitable container
e Heater and thermostat to maintain solution temperature
o Personal Protective Equipment (PPE): acid-resistant gloves, safety goggles, lab coat
Procedure:
o Prepare the Etching Solution:
o Dissolve cupric chloride in water to the desired concentration.

o Slowly add hydrochloric acid to achieve the required free acid concentration (typically 1N
to 2N).[8] The HCl is crucial for dissolving copper oxides and keeping cuprous chloride in
solution.[8]

o Introduce sodium chlorate to the solution. This will serve as the oxidizing agent to
regenerate the cupric chloride during etching.

e Etching Process:

o Heat the etching solution to the optimal operating temperature, typically between 45-55°C.

[7]

o Immerse the copper-clad laminate into the etching solution. Agitation or spraying of the
etchant onto the copper surface will increase the etch rate.

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://8045270.fs1.hubspotusercontent-na1.net/hubfs/8045270/Technical%20papers/Chemcut_Bulletin_8_Cupri_Chloride_Proces_-Parameters.pdf
https://8045270.fs1.hubspotusercontent-na1.net/hubfs/8045270/Technical%20papers/Chemcut_Bulletin_8_Cupri_Chloride_Proces_-Parameters.pdf
https://www.researchgate.net/publication/378718405_COPPER_ETCHING_IN_AIR_REGENERATED_CUPRIC_CHLORIDE_SOLUTION
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084576?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

o The etching reaction is as follows: Cu + CuClz —» 2CuCl.

o The cuprous chloride (CuCl) is then oxidized back to cupric chloride by the chlorate in the
acidic solution: 6CuCl + NaClOs + 6HCI| — 6CuClz + NaCl + 3H20.[9]

e Monitoring and Control:

o Monitor the specific gravity of the solution, which should be maintained between 1.3 and
1.4.[7]

o The pH of the etching solution should be controlled, typically within a range of 0.5 to 2.5.

[9]

o The oxidation-reduction potential (ORP) can be monitored to control the addition of the
chlorate regenerant.

e Post-Etching Treatment:

o Once the desired amount of copper has been removed, take the laminate out of the
etching bath.

o Thoroughly rinse the etched board with water to remove any residual etchant.

o Neutralize any remaining acid by dipping the board in a dilute basic solution, followed by a
final water rinse.

Visualized Workflows

The following diagrams illustrate the logical flow of the experimental protocols described above.
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Synthesis of Cupric Chlorate

Reactant Preparation

Prepare hot 1M Prepare hot 1M
Copper Sulfate solution Barium Chlorate solution

Barium Sulfate
Precipitation

Filter Mixture

Product&solation

Collect Filtrate
(Aqueous Cupric Chlorate)

Evaporate Water

[Cupric Chlorate Crystals]

Click to download full resolution via product page

Caption: Workflow for the synthesis of cupric chlorate.
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Copper Etching with Cupric Chlorate
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Caption: Workflow for the copper etching process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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